2-Chloro-4-(2,4-difluorophenyl)phenol, 95%

• IUPAC Name: 2-chloro-4-(2,4-difluorophenyl)phenol
• InChI: InChI=1S/C12H7ClF2O/c13-10-5-7(1-4-12(10)16)9-3-2-8(14)6-11(9)15/h1-6,16H
• InChI Key: VFGWEIVKUDISMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)Cl)O
• Molecular Formula: C12H7ClF2O
• DSSTOX Substance ID: DTXSID10680812
• Molecular Weight: 240.63 g/mol
• CAS RN: 1225750-69-5

Description

2-Chloro-4-(2,4-difluorophenyl)phenol, 95% (2C4DFPP) is a phenolic compound with a variety of applications in scientific research. It has been used as a reagent in various organic syntheses, as a catalyst in polymerization reactions, and as a reactant in the synthesis of other organic compounds. Additionally, 2C4DFPP has been studied for its potential biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

2-Chloro-4-(2,4-difluorophenyl)phenol, 95% has been used as a reagent in various organic syntheses, such as the synthesis of 1,2-dihydro-2-methyl-4-(2,4-difluorophenyl)-3H-pyrazol-3-one and 1,3,4-oxadiazole derivatives. It has also been used as a catalyst in polymerization reactions, such as the synthesis of poly(2-chloro-4-(2,4-difluorophenyl)phenyl)vinyl ether. Additionally, 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% has been used as a reactant in the synthesis of other organic compounds, such as 2-chloro-4-(2,4-difluorophenyl)-6-methyl-3-heptanone and 2-chloro-4-(2,4-difluorophenyl)-6-methyl-3-heptanol.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% is not well understood. However, it is believed that the compound acts as a pro-oxidant, meaning that it can facilitate the oxidation of other compounds. Additionally, it is believed that 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% can act as an electron acceptor, allowing it to accept electrons from other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% are not well understood. However, studies have shown that the compound can act as an antioxidant, meaning that it can reduce the damage caused by free radicals in the body. Additionally, studies have shown that 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% can have anti-inflammatory effects, meaning that it can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% in lab experiments is that it is a relatively inexpensive and readily available reagent. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. The main limitation of using 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% in lab experiments is that it is not very stable and can decompose over time.

Future Directions

Future research on 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% should focus on its potential biochemical and physiological effects, as well as its potential applications in medicinal chemistry. Additionally, further research should be conducted on the synthesis of 2-Chloro-4-(2,4-difluorophenyl)phenol, 95%, as well as its potential advantages and limitations for lab experiments. Finally, research should be conducted on the mechanism of action of 2-Chloro-4-(2,4-difluorophenyl)phenol, 95% and its potential interactions with other compounds.

Synthesis Methods

2-Chloro-4-(2,4-difluorophenyl)phenol, 95% can be synthesized by a two-step method. The first step involves the reaction of 2-chloro-4-fluorophenol with 2,4-difluorobenzoyl chloride in the presence of a base such as triethylamine. The second step involves the reaction of the resulting intermediate with a base such as sodium hydroxide. The final product is a 95% pure sample of 2-Chloro-4-(2,4-difluorophenyl)phenol, 95%.